Cas no 1448-98-2 (Cyanoacetylurea)

Cyanoacetylurea is a versatile organic compound with the molecular formula C₄H₅N₃O₂, featuring both cyano and urea functional groups. It serves as a valuable intermediate in organic synthesis, particularly in the production of heterocyclic compounds such as pyrimidines and triazines. Its reactivity stems from the presence of the cyano group, which facilitates nucleophilic additions, and the urea moiety, enabling condensation reactions. Cyanoacetylurea is also employed in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The compound exhibits good stability under standard conditions, making it suitable for laboratory and industrial applications requiring precise synthetic control.
Cyanoacetylurea structure
Cyanoacetylurea structure
Product Name:Cyanoacetylurea
CAS No:1448-98-2
MF:C4H5N3O2
MW:127.101400136948
MDL:MFCD00007947
CID:41378
PubChem ID:74055
Update Time:2025-05-28

Cyanoacetylurea Chemical and Physical Properties

Names and Identifiers

    • N-Carbamoyl-2-cyanoacetamide
    • Cyanoacetylurea
    • N-(Aminocarbonyl)-2-cyanoacetamide
    • 1-(2-Cyanoacetyl)urea
    • N-(2-Cyanoacetyl)urea
    • 2-Cyanoacetylurea
    • N-(Cyanoacetyl)urea
    • 1-(Cyanoacetyl)urea
    • Urea, (cyanoacetyl)-
    • N-(2-Cyanoacetyl)ure
    • N-(Aminocarbonyl)cyanoacetamide
    • Acetamide, N-(aminocarbonyl)-2-cyano-
    • (Cyanoacetyl)urea
    • (2-cyanoacetyl)urea
    • QJGRPCPCQQPZLZ-UHFFFAOYSA-N
    • amino-N-(2-cyanoacetyl)amide
    • Cyanoacetyl urea
    • NSC6287
    • Cyanoacetylurea, 97%
    • N-(Cyanoacetyl)urea #
    • N-carbamoyl-2-cyano-acetamide
    • Jsp002630
    • AKOS000200379
    • NSC 6287
    • AI3-28760
    • M3689A6A46
    • FT-0624129
    • D97656
    • 1448-98-2
    • InChI=1/C4H5N3O2/c5-2-1-3(8)7-4(6)9/h1H2,(H3,6,7,8,9
    • EN300-17126
    • NSC-6287
    • NS00024710
    • STR09430
    • Z56889028
    • DTXSID7061697
    • EINECS 215-906-3
    • MFCD00007947
    • SCHEMBL670466
    • Cyanoacetyl-urea; N-(Aminocarbonyl)-2-cyanoacetamide; (2-Cyanoethanoyl)urea; NSC 6287; N-?(Aminocarbonyl)?-?2-?cyano-acetamide
    • ALBB-023368
    • DB-042757
    • STL197509
    • MDL： MFCD00007947
    • Inchi： 1S/C4H5N3O2/c5-2-1-3(8)7-4(6)9/h1H2,(H3,6,7,8,9)
    • InChI Key： QJGRPCPCQQPZLZ-UHFFFAOYSA-N
    • SMILES： O=C(CC#N)NC(N)=O
    • BRN： 1705616

Computed Properties

  • Exact Mass: 127.03800
  • Monoisotopic Mass: 127.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.8
  • Topological Polar Surface Area: 96

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.3420
  • Melting Point: 215°C (dec.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.496
  • PSA: 95.98000
  • LogP: 0.18618
  • Solubility: Not determined

Cyanoacetylurea Security Information

Cyanoacetylurea Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Cyanoacetylurea Pricemore >>

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Cyanoacetylurea Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1448-98-2)氰基乙酰基脲
Order Number:LE1773261
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1448-98-2)氰基乙酰基脲
LE1773261
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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